Cas no 1796961-48-2 (8-methoxy-3-(7-phenyl-1,4-thiazepane-4-carbonyl)-2H-chromen-2-one)

• Product Name: 8-methoxy-3-(7-phenyl-1,4-thiazepane-4-carbonyl)-2H-chromen-2-one
• CAS No: 1796961-48-2
• MF: C₂₂H₂₁NO₄S
• MW: 395.4714448452
• CID: 5370113
• Update Time: 2025-10-31

8-methoxy-3-(7-phenyl-1,4-thiazepane-4-carbonyl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-3-(7-phenyl-1,4-thiazepane-4-carbonyl)chromen-2-one
• 8-methoxy-3-(7-phenyl-1,4-thiazepane-4-carbonyl)-2H-chromen-2-one

• Inchi： 1S/C22H21NO4S/c1-26-18-9-5-8-16-14-17(22(25)27-20(16)18)21(24)23-11-10-19(28-13-12-23)15-6-3-2-4-7-15/h2-9,14,19H,10-13H2,1H3
• InChI Key： QPFGNUIJAMVVQN-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2OC)C=C1C(N1CCC(C2=CC=CC=C2)SCC1)=O

Additional information on 8-methoxy-3-(7-phenyl-1,4-thiazepane-4-carbonyl)-2H-chromen-2-one

Exploring the Potential of 8-methoxy-3-(7-phenyl-1,4-thiazepane-4-carbonyl)-2H-chromen-2-one (CAS No. 1796961-48-2) in Modern Research

In the ever-evolving landscape of pharmaceutical and biochemical research, the compound 8-methoxy-3-(7-phenyl-1,4-thiazepane-4-carbonyl)-2H-chromen-2-one (CAS No. 1796961-48-2) has garnered significant attention. This molecule, with its intricate structure combining a chromen-2-one core and a 1,4-thiazepane moiety, presents a unique scaffold for drug discovery and therapeutic applications. Researchers are particularly intrigued by its potential role in targeting enzyme modulation and cellular signaling pathways, which aligns with current trends in precision medicine and personalized therapies.

The structural complexity of 8-methoxy-3-(7-phenyl-1,4-thiazepane-4-carbonyl)-2H-chromen-2-one offers multiple sites for chemical modification, making it a versatile candidate for structure-activity relationship (SAR) studies. Recent publications highlight its relevance in the context of anti-inflammatory and neuroprotective properties, addressing growing public interest in neurodegenerative diseases like Alzheimer's and Parkinson's. Searches for "natural coumarin derivatives" and "small molecule therapeutics" often intersect with discussions around this compound, reflecting its broad applicability.

From a synthetic chemistry perspective, the incorporation of a methoxy group at the 8-position and a phenyl-substituted thiazepane ring enhances the compound's bioavailability and metabolic stability. These features are critical in modern drug design, where ADME (Absorption, Distribution, Metabolism, Excretion) properties dominate research queries. Laboratories focusing on kinase inhibitors or GPCR-targeted drugs may find this compound particularly valuable, as its framework allows for selective interactions with protein targets.

The rise of AI-driven drug discovery has further amplified interest in 1796961-48-2, with computational models predicting its binding affinities for various receptors. Online forums and scientific communities frequently discuss its potential in cancer research, especially given the surge in searches for "low-toxicity anticancer agents". While preclinical data remains limited, the compound's multitarget activity aligns with the shift toward polypharmacology—a hot topic in 2024's research agendas.

Environmental scientists have also explored derivatives of 8-methoxy-3-(7-phenyl-1,4-thiazepane-4-carbonyl)-2H-chromen-2-one for green chemistry applications, leveraging its degradability profile. This resonates with global searches for "sustainable pharmaceuticals" and "eco-friendly synthesis routes". Its chromone backbone, commonly found in plant metabolites, adds to its appeal for researchers studying bio-inspired materials.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy are employed to characterize CAS 1796961-48-2, addressing common user queries about "compound purity verification methods". The compound's UV absorption properties make it suitable for fluorescence-based assays, a technique trending in diagnostic tool development.

Despite its promise, challenges such as scale-up synthesis and in vivo validation remain active areas of investigation. Patent databases show growing filings around thiazepane-containing compounds, indicating commercial interest. As the scientific community prioritizes repurposing existing molecules, 1796961-48-2 could emerge as a key player in addressing unmet medical needs—fueling its prominence in both academic and industrial research pipelines.